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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known and predicted physical
properties of 2-(4-Bromophenyl)piperidine. Due to a scarcity of publicly available
experimental data for this specific isomer, this document leverages predicted values and draws
parallels with the better-characterized isomer, 4-(4-Bromophenyl)piperidine, to offer a thorough
profile. This guide is intended to serve as a valuable resource for researchers and
professionals engaged in drug development and chemical synthesis, providing essential data
for modeling, formulation, and quality control. Detailed experimental protocols for determining
key physical properties are also included, alongside a logical workflow for the characterization
of such compounds.

Introduction

2-(4-Bromophenyl)piperidine is a substituted piperidine derivative with potential applications
in medicinal chemistry and materials science. The piperidine ring is a common scaffold in many
pharmaceuticals, and the introduction of a bromophenyl group can significantly influence the
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molecule's physicochemical and biological properties. A thorough understanding of its physical
characteristics is paramount for its application in research and development. This guide
summarizes the available data on its core physical properties.

Molecular Structure and Chemical Identifiers
« IUPAC Name: 2-(4-bromophenyl)piperidine

e Molecular Formula: C11H14BrN

 Molecular Weight: 240.14 g/mol

« CAS Number: 1228559-45-2 (for (S)-enantiomer)[1][2]

Tabulated Physical Properties

The following tables summarize the predicted and, where available, experimental physical
properties of 2-(4-Bromophenyl)piperidine and its related isomer, 4-(4-
Bromophenyl)piperidine.

Table 1: Predicted Physicochemical Properties of (S)-2-(4-Bromophenyl)piperidine

Property Value Source
Boiling Point 305.1+35.0°C [1][3]
pKa 9.49£0.10 [3]
Density 1.313 + 0.06 g/cm3 [3]
LogP 3.2637 [2]
Topological Polar Surface Area

(TPSA) 12.03 A2 [2]
Hydrogen Bond Acceptors 1 [2]
Hydrogen Bond Donors 1 [2]
Rotatable Bonds 1 [2]
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Table 2: Experimental and Predicted Physical Properties of 4-(4-Bromophenyl)piperidine
(Isomer for Comparison)

Property Value Source
Melting Point 144-146 °C [41[5]
Boiling Point (Predicted) 307.6 £42.0 °C [4]
Density (Predicted) 1.313 + 0.06 g/cm?3 [4]

pKa (Predicted) 10.14 £ 0.10 [415]
Form Solid [4]
Color Pale yellow [4]

Experimental Protocols

The following are detailed methodologies for the experimental determination of key physical
properties, applicable to 2-(4-Bromophenyl)piperidine.

Melting Point Determination

The melting point of a solid organic compound is a crucial indicator of its purity.[6]
e Apparatus: Capillary melting point apparatus (e.g., Mel-Temp or similar).

e Procedure:

[¢]

A small, dry sample of the crystalline compound is finely powdered.

[e]

The powder is packed into a capillary tube to a height of 2-3 mm.

[e]

The capillary tube is placed in the heating block of the melting point apparatus.

o

The sample is heated at a rate of 10-20 °C per minute initially.

[¢]

The heating rate is slowed to 1-2 °C per minute as the melting point is approached.
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o The temperature range from the appearance of the first liquid drop to the complete
liquefaction of the solid is recorded as the melting range.[6]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[6]

o Apparatus: Simple distillation apparatus including a round-bottom flask, distillation head,
condenser, thermometer, and receiving flask.[6]

e Procedure:

[e]

A sample of the liquid is placed in the round-bottom flask along with boiling chips.

o

The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just
below the side arm of the distillation head.[6]

o

The flask is heated gently.

[¢]

The temperature at which the liquid actively boils and a stable temperature is observed on
the thermometer is recorded as the boiling point.[6]

Solubility Assessment

Solubility is determined by observing the dissolution of a solute in a solvent.[7][8]

o Apparatus: Test tubes, vortex mixer, and a set of standard solvents (e.g., water, ethanol,
acetone, dichloromethane, hexane).

e Procedure:

o Asmall, accurately weighed amount of the compound (e.g., 10 mg) is placed in a test
tube.

o A measured volume of the solvent (e.g., 1 mL) is added.

o The mixture is agitated using a vortex mixer for a set period.
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o The mixture is visually inspected for the presence of undissolved solid.

o If the solid dissolves completely, the compound is considered soluble. If not, it is classified
as partially soluble or insoluble. The process can be repeated with increasing amounts of
solvent to determine a quantitative solubility.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and chemical environment
of atoms within a molecule.

o Apparatus: NMR spectrometer (e.g., 400 MHz).

e Procedure for *H and 3C NMR:

o

A small amount of the sample is dissolved in a deuterated solvent (e.g., CDClz, DMSO-ds).

[¢]

The solution is transferred to an NMR tube.

[¢]

The NMR tube is placed in the spectrometer.

[e]

The spectrum is acquired according to the instrument's standard operating procedures.

o

The resulting spectrum is processed (Fourier transform, phasing, and baseline correction)
and analyzed for chemical shifts, integration, and coupling patterns.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a
compound.[9]

o Apparatus: Mass spectrometer with a suitable ionization source (e.g., Electrospray lonization
- ESI).

e Procedure:

o A dilute solution of the sample is prepared in a suitable solvent (e.g., methanol,
acetonitrile).
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o The solution is infused into the mass spectrometer.

o The sample is ionized, and the mass-to-charge ratio (m/z) of the resulting ions is
measured.

o The data is analyzed to identify the molecular ion peak, which corresponds to the
molecular weight of the compound.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the physical and structural
characterization of a novel chemical entity like 2-(4-Bromophenyl)piperidine.

Synthesis and Purification of

2-(4-Bromophenyl)piperidine
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(e.g., HPLC, TLC)

Boiling Point Determination Solubility Studies Structural Elucidation
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Caption: Workflow for the Physical and Structural Characterization of 2-(4-
Bromophenyl)piperidine.
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Conclusion

This technical guide provides a summary of the currently available and predicted physical
properties of 2-(4-Bromophenyl)piperidine. While experimental data for this specific
compound is limited, the provided predictions and comparative data for its 4-isomer offer a
solid foundation for researchers. The detailed experimental protocols and the logical workflow
diagram serve as a practical resource for the physical and structural characterization of this
and similar novel compounds, ensuring a standardized and thorough approach in a research
and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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